1-epi-Edoxaban-d6
Description
1-epi-Edoxaban-d6 is a deuterated isotopologue of Edoxaban, a direct oral anticoagulant (DOAC) targeting Factor Xa. Its chemical formula is C₂₆H₂₄D₆N₆O₇S, with six hydrogen atoms replaced by deuterium at specific positions . The "1-epi" designation indicates an epimeric configuration at position 1, altering stereochemistry compared to the parent compound Edoxaban. This structural modification impacts binding affinity to Factor Xa and metabolic stability due to the kinetic isotope effect, which slows enzymatic degradation .
1-epi-Edoxaban-d6 is primarily utilized as a reference standard in analytical chemistry, particularly for mass spectrometry-based pharmacokinetic studies. Its deuterated structure enables precise tracking of Edoxaban metabolism and quantification in biological matrices, while the epimerization serves as a critical marker for distinguishing stereochemical impurities during drug manufacturing .
Properties
Molecular Formula |
C₂₄H₂₄D₆ClN₇O₄S |
|---|---|
Molecular Weight |
554.09 |
Synonyms |
(1R)-Edoxaban-d6; N1-(5-Chloro-2-pyridinyl)-N2-[(1R,2R,4S)-4-[(dimethylamino)carbonyl]-2-[[(4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-yl)carbonyl]amino]cyclohexyl]ethanediamide-d6; N-(5-Chloro-2-pyridinyl)-N’-[(1R,2R,4S)-4-[(dimethylamino)c |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
- Deuterated vs. Non-Deuterated Forms: The deuterium substitution in 1-epi-Edoxaban-d6 and Edoxaban-d6 reduces metabolic clearance, making them ideal for tracer studies.
- Metabolites vs. Impurities : N-Desmethyl Edoxaban is a pharmacologically inactive metabolite critical for assessing Edoxaban’s metabolic fate, whereas 1-epi-Edoxaban-d6 is a stereochemical impurity used to validate manufacturing processes .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
